Cas no 898454-39-2 (4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898454-39-2
• MF: C₁₈H₁₅BrN₂O₂
• MW: 371.227903604507
• CID: 5484074
• Update Time: 2025-07-25

4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• KDEUYAAXEJHXLG-UHFFFAOYSA-N
• 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C18H15BrN2O2/c19-14-5-3-11(4-6-14)18(23)20-15-8-12-2-1-7-21-16(22)10-13(9-15)17(12)21/h3-6,8-9H,1-2,7,10H2,(H,20,23)
• InChI Key： KDEUYAAXEJHXLG-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C(N([H])C1C([H])=C2C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Professional Introduction to Compound with CAS No. 898454-39-2 and Product Name: 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

The compound in question, identified by the CAS number 898454-39-2, is a highly specialized molecule with a complex structural framework. Its product name, 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide, underscores its intricate chemical composition and potential applications in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and the latest research findings that highlight its significance in modern chemistry and biology.

The molecular structure of this compound features a brominated benzamide core attached to a tricyclic azaheterocycle. The tricyclic system, specifically 2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl, is a key feature that contributes to its unique chemical behavior and reactivity. This arrangement of rings and functional groups creates a rigid scaffold that can interact with biological targets in specific ways, making it a promising candidate for drug discovery.

In recent years, there has been significant interest in tricyclic compounds due to their ability to mimic natural products and exhibit potent biological activity. The presence of the azaheterocycle in this molecule not only enhances its structural complexity but also opens up possibilities for diverse interactions with biological systems. Research has shown that such structures can serve as scaffolds for developing novel therapeutic agents targeting various diseases.

The bromo substituent on the benzamide moiety is another critical feature that influences the compound's reactivity and potential applications. Bromine atoms are known to participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthesizing complex organic molecules. This property makes the compound valuable for synthetic chemistry and could be leveraged in the development of new synthetic methodologies.

Recent studies have explored the pharmacological potential of benzamide derivatives, particularly those with tricyclic structures. These derivatives have been found to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide suggests that it may possess similar or even enhanced biological effects.

One area of particular interest is the use of tricyclic compounds as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The rigid structure of the tricyclic system in this compound can potentially bind to kinase active sites, inhibiting their activity and thereby regulating cellular processes. Preliminary computational studies have suggested that this compound may interact with specific kinases with high affinity.

Another promising application lies in the field of neurology. Tricyclic compounds have been investigated for their potential as treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structural features of 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide make it a candidate for developing novel therapeutics that could target neurodegenerative pathways.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the challenges involved in constructing such a molecule. Advanced synthetic techniques have been employed to achieve the desired structure, including multi-step reactions and careful control of reaction conditions. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic methodologies.

Future research directions include further exploration of the biological activities of this compound through in vitro and in vivo studies. Additionally, computational modeling and molecular dynamics simulations can provide insights into how the compound interacts with biological targets at an atomic level. These studies will be crucial for understanding its mechanism of action and optimizing its therapeutic potential.

The development of new drug candidates is an iterative process that involves extensive testing and refinement based on experimental data and computational predictions. 4-bromo-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-y}benzamide represents an exciting example of how complex molecular structures can lead to novel therapeutic agents with significant potential for improving human health.